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Compound of Interest

Compound Name: Disperse Red 82

Cat. No.: B082367

An In-depth Technical Guide to the Physical and Chemical Characteristics of Disperse Red 82
Powder

Introduction

Disperse Red 82, a monoazo dye, is a significant colorant used primarily in the textile industry
for dyeing synthetic fibers such as polyester.[1][2] Its molecular structure, characterized by a
cyano group, a nitro group, and N,N-di(2-acetoxyethyl)aniline, imparts properties like good light
fastness and thermal stability, making it suitable for high-temperature dyeing processes. This
guide provides a comprehensive overview of the physical and chemical characteristics of
Disperse Red 82, tailored for researchers, scientists, and professionals in drug development
who may encounter this compound in various analytical contexts.

Chemical Identity and Molecular Structure

Disperse Red 82 is identified by several names and registry numbers. Its structure is based on
an azo linkage between a diazo component, 2-cyano-4-nitroaniline, and a coupling component,
N,N-di(2-acetoxyethyl)aniline.[1][3]
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Identifier Value Source(s)
2-[N-(2-acetyloxyethyl)-4-[(2-
cyano-4-
IUPAC Name _ . - [31[41[5]
nitrophenyl)diazenyl]anilino]eth
yl acetate
CAS Number 12223-42-6, 30124-94-8 [LI[31[4116][7]
C.l. Name C.l. Disperse Red 82 [1]
C.l. Number 11140 [1][4]
Molecular Formula C21H21Ns0s6 [L1I31141617118]

Synonyms

Terasil Red 3BL, Balicron Red
C-3B, Begacron Red 3B

[7181el

Physicochemical Properties

The physical and chemical properties of Disperse Red 82 powder are summarized below.

These characteristics are crucial for understanding its behavior in various applications, from

dyeing processes to environmental fate studies.

Physical Properties

Property

Value

Source(s)

Physical Appearance

Dark brown powder

[1I(2][31[0][10]

Molecular Weight 439.42 g/mol [L13114117118]
Boiling Point 620.2 £ 55.0 °C (Predicted) [5181I9]
Density 1.28 g/cm3 (Predicted) [31[5119]
Insoluble in water.[1][2][3][9]
[10][11] Soluble in some
Solubility organic solvents.[12] Solubility

in supercritical COz is
enhanced with ethanol as a

cosolvent.[13]
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Computed Molecular Descriptors

These values are computationally predicted and provide insight into the molecule's behavior in
biological and chemical systems.

Descriptor Value Source(s)
XLogP3-AA 3.1 [41[7]
Hydrogen Bond Donor Count 0 [4]
(I;l);i:;gen Bond Acceptor 10 7]
Topological Polar Surface Area 150 A2 [4107]

Experimental Protocols & Methodologies

This section details the standard experimental methodologies for the synthesis and
characterization of Disperse Red 82.

Synthesis Protocol: Diazotization and Azo Coupling

The industrial production of Disperse Red 82 is a well-established two-stage process.[3]
» Diazotization of 2-cyano-4-nitroaniline:
o The primary aromatic amine, 2-cyano-4-nitroaniline, serves as the diazo component.[1][3]

o It is treated with nitrous acid (HNOz), which is typically generated in situ from sodium
nitrite and a strong mineral acid (e.g., hydrochloric acid).[3]

o This reaction is conducted at low temperatures (0-5 °C) to ensure the stability of the
resulting diazonium salt.[3]

e Azo Coupling:

o The solution containing the newly formed diazonium salt is then added to a solution of the
coupling component, N,N-di(2-acetoxyethyl)aniline.[1][3]
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o This electrophilic substitution reaction forms the stable azo bond (-N=N-), creating the final
Disperse Red 82 molecule.[3]

o The product is then filtered, ground, and dried.[9]

Starting Materials

2-Cyano-4-nitroaniline NaNO2 + HCI N,N-di(2-acetoxyethyl)aniline
Diazotization
(0-5 °C)
Reactign Steps

Diazonium Salt
Formation

Formation

Product

Disperse Red 82
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Caption: Synthesis pathway of Disperse Red 82.

Analytical Characterization Workflow

A typical workflow for the comprehensive analysis of Disperse Red 82 powder involves
multiple spectroscopic and chromatographic techniques.

Disperse Red 82
Powder Sample

Sample Preparation
(e.g., Dissolution in Solvent)

Instrumental Analysis

UV-Vis Spectroscopy FTIR Spectroscopy Mass Spectrometry (ESI-MS) HPLC

Chromophore Characterization Functional Group Molecular Weight & Purity Assessment &

(Amax) Identification Structural Confirmation Quantification

Click to download full resolution via product page
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Caption: General analytical workflow for Disperse Red 82.

Spectroscopic Methods

Ultraviolet-Visible (UV-Vis) Spectroscopy: This is a fundamental technique for characterizing
the dye's chromophore. The UV-Vis spectrum of Disperse Red 82 is characterized by broad
absorption bands in the visible region, typically recorded between 320 and 680 nm.[3][14]
This analysis provides information about the electronic transitions responsible for its color.

Fourier Transform Infrared (FTIR) Spectroscopy: FTIR is used to identify the functional
groups present in the molecule. The spectrum would show characteristic peaks for C-H
stretching, C=0 stretching from the acetate groups, and vibrations associated with the cyano
(-C=N) and nitro (-NO2) groups.[3]

Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS), particularly with
Electrospray lonization (ESI), is crucial for definitive molecular identification.[3] ESI-MS is
typically performed in positive ion mode, where the molecule is protonated to form the
[M+H]* adduct, allowing for exact mass measurement and confirmation of the elemental
composition.[3]

Chromatographic Methods

High-Performance Liquid Chromatography (HPLC): HPLC is the standard method for
assessing the purity of Disperse Red 82 and separating it from precursors or by-products.[3]
Reverse-phase columns, such as C18, are commonly used with a suitable mobile phase to
achieve separation.[3] This technique is essential for quality control in production and for
monitoring the dye in environmental samples.[3]

Dyeing and Fastness Properties

Disperse Red 82 is primarily used for dyeing polyester and its blends.[1][2] Its non-ionic nature

means it relies on Van der Waals forces and hydrogen bonds for its affinity to the hydrophobic

polyester fibers.[3]
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Fastness Property Rating (Polyester) Test Method Source(s)
Light Fastness

6-7 (out of 8) ISO 105-B02 [15]
(Xenon)
Washing Fastness 4 (out of 5) ISO 105-CO3 [15]
Sublimation Fastness 4 (out of 5) ISO 105-P0O1 [15]
Rubbing Fastness

4 (out of 5) ISO 105-X12 [15]
(Dry)
Rubbing Fastness

4 (out of 5) ISO 105-X12 [15]

(Wet)

(Note: Fastness ratings are on a scale where higher numbers indicate better performance.)

Safety and Handling

According to the Globally Harmonized System of Classification and Labelling of Chemicals
(GHS), Disperse Red 82 may cause an allergic skin reaction.[4] Standard safety precautions
should be observed when handling the powder.

e Handling: Use in a well-ventilated area.[16][17] Avoid dust formation and contact with skin,
eyes, and clothing.[6][16][17]

o Personal Protective Equipment (PPE): Wear suitable protective clothing, gloves, and safety
goggles.[16][17]

o Storage: Store in a cool, dry place in a tightly closed container, away from sources of
ignition.[17]

Conclusion

Disperse Red 82 is a well-characterized monoazo dye with a specific set of physical and
chemical properties that make it highly effective for coloring synthetic textiles. Its synthesis is a
standard two-step industrial process, and its characterization relies on a suite of modern
analytical techniques, including spectroscopy and chromatography. Understanding these
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characteristics is essential for its effective application in industry and for assessing its

environmental and toxicological profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b082367#physical-and-chemical-characteristics-of-
disperse-red-82-powder]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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